Cas no 96059-70-0 ((17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one)

(17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one structure
96059-70-0 structure
Product Name:(17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one
CAS No:96059-70-0
MF:C21H32O2
MW:316.477586746216
CID:1986567
PubChem ID:15888229
Update Time:2025-04-21

(17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

    • (17beta)-17-hydroxy-17-propylestr-5(10)-en-3-one
    • BRN 2593401
    • 17-beta-Hydroxy-17-propylestr-5(10)-en-3-one
    • 17-alpha-Propyl-19-nor-delta(sup 5(10))-androsten-17-beta-ol-3-one
    • 96059-70-0
    • SCHEMBL7753698
    • ESTR-5(10)-EN-3-ONE, 17-beta-HYDROXY-17-PROPYL-
    • Inchi: 1S/C21H32O2/c1-3-10-21(23)12-9-19-18-6-4-14-13-15(22)5-7-16(14)17(18)8-11-20(19,21)2/h17-19,23H,3-13H2,1-2H3/t17-,18-,19+,20+,21+/m1/s1
    • InChI Key: ABKUMZFLWRHWMV-MJCUULBUSA-N
    • SMILES: O[C@@]1(CCC)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 316.240230259Da
  • Monoisotopic Mass: 316.240230259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų
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